![molecular formula C17H22N8O2S B2392522 1-methyl-N-(3-((4-methylpiperazin-1-yl)amino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide CAS No. 1795089-46-1](/img/structure/B2392522.png)
1-methyl-N-(3-((4-methylpiperazin-1-yl)amino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-N-(3-((4-methylpiperazin-1-yl)amino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H22N8O2S and its molecular weight is 402.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Sulfonamide-based compounds, including those related to the queried chemical structure, are significant due to their diverse pharmacological activities. Research highlights the development of sulfonamide hybrids, which integrate sulfonamide groups with various biologically active heterocycles, such as quinoline, quinoxaline, and pyrazole, among others. These hybrids demonstrate a wide range of therapeutic potentials, including antimicrobial, anticancer, anti-inflammatory, and antitumor activities (Ghomashi et al., 2022).
Green Chemistry and Catalysis
The synthesis of piperazinyl-quinolinyl pyran derivatives, incorporating quinoxaline and piperazine structures, has been achieved through green chemistry approaches. Nanocrystalline titania-based sulfonic acid materials have been used as efficient, reusable catalysts in solvent-free conditions, highlighting an environmentally friendly method for producing compounds with potential biological activities (Murugesan et al., 2016).
Anticancer Activity
Research focusing on heterocyclic substituents, such as quinoxalin-2-yl, attached to 1-(4-methylpiperazin-1-yl)isoquinolines, has been conducted to evaluate their anticancer activities. These studies indicate that the nature of the heterocyclic substituents significantly influences the anticancer activity of the compounds, suggesting their potential as novel anticancer agents (Konovalenko et al., 2022).
Histamine H4 Receptor Antagonists
Quinazoline sulfonamides have been optimized as potent histamine H4 receptor inverse agonists. This optimization process was guided by pharmacophore modeling and led to compounds with improved physicochemical properties and significant anti-inflammatory activity in vivo, highlighting their therapeutic potential (Smits et al., 2010).
Novel Formulations and Drug Discovery
The development of novel sulfonamide hybrids for a range of therapeutic applications is a key area of research. These compounds have been designed to target a variety of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects, demonstrating the versatility of sulfonamide-based hybrids in drug discovery (Massah et al., 2022).
properties
IUPAC Name |
1-methyl-N-[3-[(4-methylpiperazin-1-yl)amino]quinoxalin-2-yl]pyrazole-4-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N8O2S/c1-23-7-9-25(10-8-23)21-16-17(20-15-6-4-3-5-14(15)19-16)22-28(26,27)13-11-18-24(2)12-13/h3-6,11-12H,7-10H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTTUOHRWPGYTSO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)NC2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=CN(N=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N8O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.